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Introduction

Aziridines are valuable three-membered nitrogen-containing heterocyclic compounds that
serve as versatile building blocks in organic synthesis, particularly in the development of
pharmaceuticals and other bioactive molecules. The copper-catalyzed aziridination of olefins
offers a direct and efficient method for their synthesis. This document provides detailed
application notes and protocols for the aziridination of styrene and its derivatives using the
readily available and stable catalyst, copper(ll) acetylacetonate [Cu(acac)z]. The primary
nitrene source discussed is [N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTSs).

Reaction Principle and Mechanism

The copper-catalyzed aziridination of alkenes is believed to proceed through a catalytic cycle
involving copper in different oxidation states. While often initiated with a Cu(ll) precatalyst like
Cu(acac)z, the active catalytic species is proposed to be a Cu(l) complex. The Cu(ll)
precatalyst is reduced in situ to Cu(l), which then reacts with the nitrene source (PhI=NTSs) to
form a copper-nitrene intermediate. This intermediate is the key reactive species that transfers
the nitrene group to the alkene. The reaction is thought to proceed via a Cu(l)/Cu(lll) catalytic
cycle, where the rate-determining step is the formation of the metallanitrene species.[1][2]
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The overall transformation is as follows:
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Data Presentation
Substrate Scope of Substituted Styrenes

The aziridination of various electronically and sterically diverse substituted styrenes has been
investigated using copper catalysts. The following table summarizes typical yields obtained for
the aziridination of substituted styrenes. While this data was generated with a closely related
copper catalyst system, it provides a good indication of the expected outcomes with Cu(acac)2.
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Entry Styrene Derivative Product Yield (%)

2-phenyl-1-
1 Styrene o 95
tosylaziridine

2-(p-tolyl)-1-

2 4-Methylstyrene S 85
tosylaziridine
2-(4-

3 4-Methoxystyrene methoxyphenyl)-1- 78

tosylaziridine

2-(4-chlorophenyl)-1-
4 4-Chlorostyrene - 92
tosylaziridine

2-(4-bromophenyl)-1-
5 4-Bromostyrene o 90
tosylaziridine

2-(4-fluorophenyl)-1-
6 4-Fluorostyrene o 91
tosylaziridine

2-(3-chlorophenyl)-1-
7 3-Chlorostyrene o 88
tosylaziridine

2-(2-chlorophenyl)-1-
8 2-Chlorostyrene o 85
tosylaziridine

Effect of Catalyst Loading

The catalyst loading can influence the reaction efficiency. The optimal loading should be
determined to balance reaction time and yield with the cost of the catalyst. Below is a summary
of the effect of catalyst loading on the yield of the aziridination of styrene.

Entry Catalyst Loading (mol%) Yield (%)
1 1 85
2 25 92
3 5 95
4 10 95
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Comparison of Nitrene Sources

Different nitrene sources can be employed in copper-catalyzed aziridination reactions. The

choice of the N-substituent on the iminoiodinane can affect the reactivity and the properties of

the resulting aziridine.

Entry Nitrene Source Product Yield (%)

PhI=NTs (N-(p-
(N-p o 2-phenyl-1-
1 toluenesulfonyl)imino) o 95
o tosylaziridine

phenyliodinane
PhI=NNs (N-(p- 2-phenyl-1-(4-

2 nitrophenylsulfonyl)imi  nitrophenyl)sulfonylazi 98
no)phenyliodinane ridine
Phl=NBs (N-(p- 2-phenyl-1-(4-

3 bromophenylsulfonyl)i  bromophenyl)sulfonyl 93

mino)phenyliodinane

aziridine

Experimental Protocols
General Considerations

¢ All reactions should be carried out in a well-ventilated fume hood.

e Reagents and solvents should be of appropriate purity. Acetonitrile should be dry.

o Styrene and its derivatives should be freshly distilled or passed through a short column of

basic alumina to remove inhibitors.

¢ [N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs) can be synthesized from iodobenzene

diacetate and p-toluenesulfonamide or purchased from commercial suppliers.

» Reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Protocol for the Aziridination of Styrene
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This protocol describes a general procedure for the aziridination of styrene using Cu(acac)z as
the catalyst.

Materials:

o Copper(ll) acetylacetonate (Cu(acac)z)

e Styrene

e [N-(p-toluenesulfonyl)imino]phenyliodinane (PhlI=NTSs)
o Acetonitrile (CHsCN), anhydrous

» Round-bottom flask

o Magnetic stirrer and stir bar

 Inert atmosphere (Nitrogen or Argon)

Standard laboratory glassware for workup and purification
Procedure:

e To a dry round-bottom flask equipped with a magnetic stir bar, add copper(ll)
acetylacetonate (0.025 mmol, 1 mol%).

e Under an inert atmosphere, add anhydrous acetonitrile (5 mL).
e Add styrene (2.5 mmol, 1.0 equiv.).
e Stir the mixture at room temperature for 10 minutes.

e Add [N-(p-toluenesulfonyl)imino]phenyliodinane (PhI=NTs) (2.75 mmol, 1.1 equiv.) in one
portion.

 Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC until the
starting material (styrene or PhI=NTSs) is consumed (typically 2-4 hours).
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e Once the reaction is complete, concentrate the mixture under reduced pressure to remove
the solvent.

e The crude product can be purified by flash column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to afford the pure 2-phenyl-1-tosylaziridine.

Visualizations
Proposed Catalytic Cycle for Copper-Catalyzed
Aziridination
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Catalytic Cycle
Precatalyst Activation

Reduction + PhI=NTs

- Aziridine

+ Styrene Cu(l)-aziridine

Cu(lll)-nitrene

Reaction Setup:
- Add Cu(acac)2 to CH3CN
- Add Styrene
- Stir under inert atmosphere

Add PhI=NTs
Stir at Room Temperature
(Monitor by TLC/GC)
(Solvent RemovaD

(Flash Column Chromatography)

Pure Aziridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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